Cas no 321429-48-5 ((1S)-1-(3-fluorophenyl)ethanamine;hydrochloride)

• Product Name: (1S)-1-(3-fluorophenyl)ethanamine;hydrochloride
• CAS No: 321429-48-5
• MF: C₈H₁₁ClFN
• MW: 175.631044626236
• MDL: MFCD11035900
• CID: 67649
• PubChem ID: 44828804
• Update Time: 2025-06-08

(1S)-1-(3-fluorophenyl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-Fluorophenyl)ethanamine hydrochloride
• (S)-1-(3-Fluorophenyl)ethylamine hydrochloride
• (1S)-1-(3-fluorophenyl)ethanamine,hydrochloride
• Benzenemethanamine, 3-fluoro-a-methyl-,hydrochloride, (aS)
• 321429-48-5
• CS-0000149
• RKALWMOKWLLQMU-RGMNGODLSA-N
• (1S)-1-(3-fluorophenyl)ethan-1-amine hydrochloride
• (1S)-1-(3-fluorophenyl)ethanamine;hydrochloride
• Y10157
• (s)-1-(3-fluorophenyl)ethylamine hcl
• EN300-6474832
• SCHEMBL1239204
• AKOS015849095
• MFCD11035900
• GS-7288
• DTXSID90660899
• (S)-1-(3-FLUOROPHENYL)ETHANAMINE HCL
• AKOS015915794
• (1S)-1-(3-Fluorophenyl)ethan-1-amine--hydrogen chloride (1/1)

• MDL： MFCD11035900
• Inchi： 1S/C8H10FN.ClH/c1-6(10)7-3-2-4-8(9)5-7;/h2-6H,10H2,1H3;1H/t6-;/m0./s1
• InChI Key： RKALWMOKWLLQMU-RGMNGODLSA-N
• SMILES： Cl.FC1=CC=CC(=C1)[C@H](C)N

Computed Properties

• Exact Mass: 175.05600
• Monoisotopic Mass: 175.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 26.02000
• LogP: 3.34770
• Vapor Pressure: No data available

(1S)-1-(3-fluorophenyl)ethanamine;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on (1S)-1-(3-fluorophenyl)ethanamine;hydrochloride

(1S)-1-(3-Fluorophenyl)ethanamine; Hydrochloride (CAS No. 321429-48-5): A Comprehensive Overview

(1S)-1-(3-Fluorophenyl)ethanamine; hydrochloride (CAS No. 321429-48-5) is a chiral amine compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a hydrochloride salt of (1S)-1-(3-fluorophenyl)ethanamine, which is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent applications of this compound in various scientific and medical contexts.

The chemical structure of (1S)-1-(3-fluorophenyl)ethanamine; hydrochloride consists of a fluorinated phenyl ring attached to an ethylamine group, with the entire molecule existing in its hydrochloride salt form. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, making it a valuable building block in the synthesis of more complex pharmaceutical compounds. The chiral center at the carbon atom adjacent to the amine group further adds to its versatility, as enantiomeric purity is often crucial in drug development.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance the lipophilicity, metabolic stability, and bioavailability of potential therapeutic agents. (1S)-1-(3-Fluorophenyl)ethanamine; hydrochloride is no exception, as it has been explored for its potential in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent activity against certain types of cancer cells, particularly those resistant to conventional chemotherapy.

In addition to its potential as an anticancer agent, (1S)-1-(3-Fluorophenyl)ethanamine; hydrochloride has also been investigated for its role in central nervous system (CNS) disorders. Studies have demonstrated that this compound can modulate neurotransmitter systems, making it a promising candidate for the treatment of neurological conditions such as depression and anxiety. The ability to fine-tune the pharmacological properties of this compound through structural modifications has further expanded its therapeutic potential.

The synthesis of (1S)-1-(3-Fluorophenyl)ethanamine; hydrochloride typically involves several steps, including the formation of the chiral center and the introduction of the fluorine atom. One common approach is to start with a suitable chiral starting material, such as (S)-alanine or (S)-phenylalanine, and then undergo a series of reactions to introduce the fluorinated phenyl group and form the final amine product. The choice of synthetic route can significantly impact the yield and purity of the final product, making it essential to optimize each step for large-scale production.

The characterization of (1S)-1-(3-Fluorophenyl)ethanamine; hydrochloride is typically performed using a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity, ensuring that the compound meets the high standards required for pharmaceutical applications. Additionally, X-ray crystallography can be employed to determine the absolute configuration at the chiral center, which is crucial for understanding its biological activity.

Clinical trials involving compounds derived from (1S)-1-(3-Fluorophenyl)ethanamine; hydrochloride are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results have been promising, with several candidates showing favorable pharmacokinetic profiles and minimal side effects. However, further research is needed to fully understand the long-term effects and potential interactions with other medications.

In conclusion, (1S)-1-(3-Fluorophenyl)ethanamine; hydrochloride (CAS No. 321429-48-5) is a versatile chiral amine compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new therapeutic agents targeting various diseases. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing medical science.